Cas no 2703780-34-9 (1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one)

• Product Name: 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one
• CAS No: 2703780-34-9
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• MDL: MFCD34550962
• CID: 5615194
• PubChem ID: 165945589
• Update Time: 2025-06-15

1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2703780-34-9
• EN300-32297832
• 1-(3-chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one
• Z5197778664
• 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one

• MDL： MFCD34550962
• Inchi： 1S/C11H11ClO2/c1-7(2)5-11(14)8-3-4-10(13)9(12)6-8/h3-6,13H,1-2H3
• InChI Key： IPNUWJUOOQRTQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(/C=C(\C)/C)=O)O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one

Chemical Profile of 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one (CAS No. 2703780-34-9)

1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2703780-34-9, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and hydroxy substituents on the aromatic ring, combined with the conjugated system of the butenone moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one encompasses a phenyl ring substituted at the 3-position with a chlorine atom and at the 4-position with a hydroxyl group. This arrangement imparts distinct electronic properties to the molecule, influencing its reactivity and interaction with biological targets. The conjugated butenone group appended to the phenyl ring further enhances its potential as an intermediate in synthesizing more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one are being explored for their potential in various pharmacological pathways. The chloro and hydroxy functionalities serve as key handles for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific biological activities.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing bioactive molecules. The structural features of 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one make it an attractive candidate for designing molecules that interact with enzymes and receptors involved in critical metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting certain kinases and other enzymes implicated in inflammatory responses and cancer progression.

Recent studies have highlighted the importance of 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one in developing inhibitors targeting specific disease-related pathways. Researchers have leveraged its scaffold to create molecules that exhibit potent activity against targets such as cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, modifications to the butenone group have led to compounds with improved solubility and bioavailability, crucial factors for successful drug candidates.

The synthesis of 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a suitable aromatic precursor, followed by selective introduction of the chloro and hydroxy groups. The final step often involves constructing the butenone moiety through condensation reactions or other methods that preserve the integrity of the aromatic system.

In terms of biological activity, 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one and its derivatives have been evaluated in various in vitro assays. These studies have revealed potential therapeutic applications ranging from anti-inflammatory to anticancer effects. The ability to modulate biological pathways without significant off-target effects is a critical factor in drug development, and this compound has shown promise in meeting such criteria.

The pharmacokinetic properties of 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one are also under investigation to ensure its suitability for clinical use. Factors such as metabolic stability, distribution, excretion, and toxicity (MNET) are carefully assessed to determine if the compound can progress to human trials. Preliminary data suggest that derivatives of this molecule may exhibit favorable pharmacokinetic profiles when optimized appropriately.

Future research directions for 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one include exploring its role in drug discovery through high-throughput screening (HTS) campaigns. By systematically evaluating large libraries of derivatives, researchers can identify novel lead compounds with enhanced potency and selectivity. Additionally, computational methods such as molecular docking and virtual screening are being employed to predict binding interactions and guide synthetic efforts.

The versatility of 1-(3-Chloro-4-hydroxyphenyl)-3-methylbut-2-en-1-one as a chemical scaffold underscores its importance in medicinal chemistry. Its ability to serve as a building block for more complex molecules makes it an invaluable asset in the quest for new therapeutics. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow even further.